(1S)-1-[1-Methyl-3-(trifluoromethyl)pyrazol-4-yl]ethanol
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Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the methods used to synthesize the compound. This could involve various chemical reactions, catalysts, and conditions .Molecular Structure Analysis
Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, reactivity, etc. These properties can often be predicted using computational chemistry .Scientific Research Applications
Palladium(II) and Platinum(II) Complexes
Pyrazole derivatives have been utilized in the synthesis of palladium(II) and platinum(II) complexes. These complexes, characterized by their unique structural properties, have implications for material science and catalysis. The study by Pérez et al. (2013) on palladium(II) and platinum(II) complexes with N1-hydroxyethyl-3,5-pyrazole derived ligands provides insights into the molecular structures and potential applications of these complexes in catalysis and material science Pérez et al., 2013.
Synthesis of Pyrazole Derivatives
The synthesis and functionalization of pyrazole derivatives have been extensively researched due to their wide range of biological activities and applications in pharmaceutical chemistry. For instance, the work on condensation reactions leading to pyrazole derivatives by Pavlik et al. (2002) highlights the versatility of these compounds in synthesis Pavlik et al., 2002.
Novel Heterocycles Synthesis
Research on the synthesis of novel 2-(1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles by Kariuki et al. (2022) demonstrates the chemical flexibility and potential of pyrazole derivatives for creating new heterocyclic compounds with possible applications in medicinal chemistry and drug design Kariuki et al., 2022.
Anticancer, Anti-inflammatory, and Antiviral Activities
Studies on the biological activities of pyrazole derivatives, such as those by Küçükgüzel et al. (2013), illustrate the significant potential of these compounds in developing new therapeutic agents with anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral properties Küçükgüzel et al., 2013.
Green Chemistry Approaches
The development of green chemistry approaches for the synthesis of pyrazole derivatives is highlighted by research on solvent-free and eco-friendly synthetic methods. This includes the work on solvent-free synthesis by van Wyk et al. (2012), which contributes to the development of sustainable chemical processes van Wyk et al., 2012.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1S)-1-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F3N2O/c1-4(13)5-3-12(2)11-6(5)7(8,9)10/h3-4,13H,1-2H3/t4-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHTDWUNCSWIVTI-BYPYZUCNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1C(F)(F)F)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CN(N=C1C(F)(F)F)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2227888-23-3 |
Source
|
Record name | (1S)-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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